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Compound of Interest

6-Methyl-2-
Compound Name:
pyridinecarboxaldehyde

Cat. No. 8119999

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Methyl-2-pyridinecarboxaldehyde is a pivotal heterocyclic building block in medicinal
chemistry, primarily utilized for the synthesis of novel pharmaceutical agents. Its unique
structure, featuring a pyridine ring and a reactive aldehyde group, allows for diverse chemical
transformations, making it an ideal starting material for creating complex molecules with
significant therapeutic potential. This document provides detailed application notes and
experimental protocols for the use of 6-methyl-2-pyridinecarboxaldehyde in the development
of anticancer and anticonvulsant drug candidates.

Physicochemical Properties of 6-Methyl-2-
pyridinecarboxaldehyde

A summary of the key physicochemical properties of 6-methyl-2-pyridinecarboxaldehyde is
presented in the table below.
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Property Value Reference
CAS Number 1122-72-1 N/A
Molecular Formula C7H7NO N/A
Molecular Weight 121.14 g/mol N/A
Appearance Lightt yeIIon to brown low N/A
melting solid
Melting Point 31-33°C N/A
Boiling Point 188.6 °C at 760 mmHg N/A
Purity (GC) > 98% N/A

Application 1: Synthesis of Thiosemicarbazones
with Anticancer Activity

6-Methyl-2-pyridinecarboxaldehyde is a key precursor in the synthesis of
thiosemicarbazones, a class of compounds known for their potent anticancer properties. These
molecules act as chelators for metal ions that are essential for tumor growth and can inhibit
enzymes like ribonucleotide reductase, which is crucial for DNA synthesis and repair in cancer
cells.

Experimental Protocol: Synthesis of 6-Methylpyridine-2-
carbaldehyde Thiosemicarbazone (Hmpyptsc)

This protocol details the synthesis of 6-methylpyridine-2-carbaldehyde thiosemicarbazone, a
compound that has demonstrated significant in vitro cytotoxic activity against human cancer
cell lines.[1]

Materials:
e 6-Methyl-2-pyridinecarboxaldehyde

e Thiosemicarbazide
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o Ethanol

e Deionized water

Procedure:

A solution of 6-methyl-2-pyridinecarboxaldehyde (10 mmol) in ethanol is prepared.

e An equimolar amount of thiosemicarbazide (10 mmol) is dissolved in a minimal amount of
water and ethanol.

e The thiosemicarbazide solution is added dropwise to the aldehyde solution with constant
stirring.

e The reaction mixture is heated under reflux for 1 hour.
e Upon cooling, a precipitate is formed, which is then filtered off.
e The solid product is washed with water and ethanol.

e The product is recrystallized from ethanol and dried in a vacuum.

. . Sunthesis and Anti .

. Melting Point ICso (UM) vs. ICso (UM) vs.
Compound Yield (%)
(°C) HCT116 DU145
Hmpyptsc 85 184 3.32 3.60

Data sourced from a study on the anticancer activity of 6-methylpyridine-2-
carbaldehdyethiosemicarbazone and its complexes.[1]

Characterization Data for Hmpyptsc[1]
e 1H NMR (de-DMSO/TMS, ppm) &: 7.57 (d, 1H, H3); 7.89 (t, 1H, H4); 7.40 (d, 1H, H5); 7.90
(s, 1H, H7), 2.47 (s, 3H, CHs); 7.80 (s, 2H, N(4)Hz)

e 13C NMR (d6-DMSO/TMS, ppm) &: 163.5, C(2); 127.7, C(3); 140.6, C(4); 123.4, C(5); 157.7,
C(6); 148.1, (CH=N); 172.1, (C=S); 24.7, 6-CHs3
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Signaling Pathway: Inhibition of Ribonucleotide
Reductase
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Synthesis
Mechanism of Action

{Ihiosemicarbazide Inhibition (i i ) Catalyzes DNA Synthesis Cancer Cell
Thiosemicarbazone (RNR) J & Repair Prolferation
ondensatio (e.9., Hmpyptsc)

o

6-Methyl-2-
pyridinecarboxaldehyde Apoptosis
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Dissolve 6-Methyl-2-
pyridinecarboxaldehyde
in Ethanol

Dissolve Piperazine
Derivative in Ethanol

Mix Solutions & Add
Glacial Acetic Acid

Reflux for 2-4 hours

Cool to Room
Temperature

Filter Precipitate

Wash with Cold Ethanol

Recrystallize from
Ethanol/Methanol

Dry in Vacuum Oven

Final Product:
Anticonvulsant Schiff Base
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© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b119999?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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